Cas no 20062-41-3 (3-Methyl-1,2,4-triazolo3,4-aphthalazine)

• Product Name: 3-Methyl-1,2,4-triazolo3,4-aphthalazine
• CAS No: 20062-41-3
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 883896
• Update Time: 2026-04-29

3-Methyl-1,2,4-triazolo3,4-aphthalazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,2,4-triazolo[3,4-a]phthalazine
• 3-methyl-[1,2,4]triazolo[3,4-a]phthalazine
• 3-Methyl-1,2,4-triaz
• 3-Methyl-[1,2,4]triazolo[3,4-a]phthalazin
• 3-methyl[1,2,4]triazolo[3,4-a]phthalazine
• 3-Methyl-s-triazolo(3,4-a)phthalazine
• 3-Methyl-s-triazolo<3,4-a>phthalazin
• 3-Methyltriazolophthalazine
• methyl-s-triazolo-<3,4-a>phthalazine
• 3-Methyl-1,2,4-triazolo3,4-aphthalazine

Computed Properties

• Exact Mass: 184.07500

Experimental Properties

• Melting Point: 168-170°C
• PSA: 43.08000
• LogP: 1.58590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 3-Methyl-1,2,4-triazolo3,4-aphthalazine

Comprehensive Overview of 3-Methyl-1,2,4-triazolo3,4-aphthalazine (CAS No. 20062-41-3): Properties, Applications, and Research Insights

3-Methyl-1,2,4-triazolo3,4-aphthalazine (CAS No. 20062-41-3) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of triazolo-aphthalazine derivatives, which are known for their diverse biological activities and utility in material science. Researchers and industries are increasingly exploring its properties, driven by the growing demand for novel compounds in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 3-Methyl-1,2,4-triazolo3,4-aphthalazine features a fused ring system combining a triazole and an aphthalazine moiety, which contributes to its stability and reactivity. This structural uniqueness makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a fluorescence probe due to its photophysical properties, aligning with the rising interest in luminescent materials for sensors and optoelectronic devices. Additionally, its derivatives are being investigated for their antimicrobial and anti-inflammatory properties, addressing global concerns about drug-resistant pathogens and chronic diseases.

In the context of green chemistry, 3-Methyl-1,2,4-triazolo3,4-aphthalazine has been explored as a catalyst or ligand in sustainable synthetic protocols. This aligns with the current focus on environmentally friendly processes, a topic frequently searched in academic and industrial forums. Its low toxicity profile, as reported in preliminary studies, further enhances its appeal for applications requiring biocompatibility, such as drug delivery systems or biomedical imaging.

The compound's synthesis typically involves cyclization reactions of hydrazine derivatives with carbonyl compounds, a process optimized for high yield and purity. Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to characterize its structure, ensuring reproducibility for research and industrial use. These methodologies are frequently queried by chemists seeking reliable protocols for heterocyclic compound synthesis.

From a commercial perspective, 3-Methyl-1,2,4-triazolo3,4-aphthalazine is available through specialized chemical suppliers, often listed under its CAS number 20062-41-3 for precise identification. Pricing and availability trends reflect its niche status, with demand driven by academic labs and R&D departments in pharmaceuticals. Searches for "buy 3-Methyl-1,2,4-triazolo3,4-aphthalazine" or "suppliers of CAS 20062-41-3" have increased, indicating growing market interest.

Future research directions may explore its role in energy storage materials, given the triazole ring's electron-rich nature, or as a building block for metal-organic frameworks (MOFs). Such applications resonate with trending topics like renewable energy and smart materials. Collaborative efforts between chemists, biologists, and material scientists will likely unlock further potentials of this versatile compound.

In summary, 3-Methyl-1,2,4-triazolo3,4-aphthalazine (CAS No. 20062-41-3) represents a compelling case study in the intersection of fundamental chemistry and applied science. Its multifaceted properties and adaptability to contemporary challenges ensure its relevance in both current and emerging technologies.